4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-[2-methoxy-5-(trifluoromethyl)phenyl]-3-methylbenzoic acid
• InChI: InChI=1S/C16H13F3O3/c1-9-7-10(15(20)21)3-5-12(9)13-8-11(16(17,18)19)4-6-14(13)22-2/h3-8H,1-2H3,(H,20,21)
• InChI Key: KRWXTUSIWQWWJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C(F)(F)F)OC
• Molecular Formula: C16H13F3O3
• DSSTOX Substance ID: DTXSID40692120
• Molecular Weight: 310.27 g/mol
• CAS RN: 1261917-67-2

Description

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% (4-MTA-95) is an organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid with a molecular weight of 316.34 g/mol and a melting point of 174–177 °C. 4-MTA-95 is a widely used reagent in organic synthesis and is also used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is not well understood. It is believed to act as a catalyst in the synthesis of organic compounds by promoting the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% are not well understood. In laboratory studies, 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% has been shown to have no toxic effects on cell cultures.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is its low cost and availability. It is a widely used reagent in organic synthesis and is also relatively easy to handle. The main limitation of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is its low reactivity. It is not as reactive as some other organic compounds, making it difficult to use in some laboratory experiments.

Future Directions

Future research should focus on understanding the mechanism of action of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% and its biochemical and physiological effects. Additionally, further research should be conducted to identify potential applications for 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% in the pharmaceutical and agrochemical industries. Finally, research should explore ways to increase the reactivity of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% to make it more useful in laboratory experiments.

Synthesis Methods

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is typically synthesized through a two-step process beginning with the reaction of 2-methoxy-5-trifluoromethylphenol with methylmagnesium chloride in tetrahydrofuran (THF) at 0°C. The product of this reaction is then reacted with benzoic acid in the presence of pyridine to form 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95%.

Scientific Research Applications

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is widely used in scientific research as a reagent for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used in the synthesis of the anti-cancer drug camptothecin and the antifungal drug itraconazole. 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% has also been used in the synthesis of the anti-inflammatory drug celecoxib and the antidiabetic drug pioglitazone.